Cas no 161922-50-5 (1-Stearoyl-2-Arachidonoyl PC-d8)

• Product Name: 1-Stearoyl-2-Arachidonoyl PC-d8
• CAS No: 161922-50-5
• MF: C₄₆H₈₄NO₈P
• MW: 818.2
• CID: 1342079
• PubChem ID: 71684675
• Update Time: 2025-06-26

1-Stearoyl-2-Arachidonoyl PC-d8 Chemical and Physical Properties

Names and Identifiers

• (2R)-2-[(5Z,8Z,11Z,14Z)-(5,6,8,9,11,12,14,15-2H8)-5,8,11,14-Icosatetraenoyloxy]-3-(stearoyloxy)propyl 2-(trimethylammonio)ethyl phosphate
• 1-Stearoyl-2-Arachidonoyl PC-d8
• PSVRFUPOQYJOOZ-WHAFDBSCSA-N
• 1-Stearoyl-2-Arachidonoyl PC-d8 Exclusive
• 1-Stearoyl-2-Arachidonoyl-d8-sn-glycero-3-PC
• PD019822
• CS-0310706
• [(2R)-3-octadecanoyloxy-2-[(5Z,8Z,11Z,14Z)-5,6,8,9,11,12,14,15-octadeuterioicosa-5,8,11,14-tetraenoyl]oxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• 161922-50-5

• Inchi： 1S/C46H84NO8P/c1-6-8-10-12-14-16-18-20-22-23-25-27-29-31-33-35-37-39-46(49)55-44(43-54-56(50,51)53-41-40-47(3,4)5)42-52-45(48)38-36-34-32-30-28-26-24-21-19-17-15-13-11-9-7-2/h14,16,20,22,25,27,31,33,44H,6-13,15,17-19,21,23-24,26,28-30,32,34-43H2,1-5H3/b16-14-,22-20-,27-25-,33-31-/t44-/m1/s1
• InChI Key： PSVRFUPOQYJOOZ-QNPWAGBNSA-N
• SMILES： [C@@H](COC(=O)CCCCCCCCCCCCCCCCC)(COP([O-])(=O)OCC[N+](C)(C)C)OC(=O)CCC/C(/[H])=C(/[H])\C/C(/[H])=C(/[H])\C/C(/[H])=C(/[H])\C/C(/[H])=C(/[H])\CCCCC

Computed Properties

• Exact Mass: 817.64366960g/mol
• Monoisotopic Mass: 817.64366960g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 56
• Rotatable Bond Count: 42
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.7
• Topological Polar Surface Area: 111Ų

Additional information on 1-Stearoyl-2-Arachidonoyl PC-d8

1-Stearoyl-2-Arachidonoyl PC-d8: A Comprehensive Overview

The compound with CAS No. 161922-50-5, commonly referred to as 1-Stearoyl-2-Arachidonoyl PC-d8, is a specialized phospholipid that has garnered significant attention in the fields of biochemistry, pharmacology, and molecular biology. This compound is a derivative of phosphatidylcholine (PC), a major component of cellular membranes, and is characterized by its unique fatty acid composition: stearic acid at the sn-1 position and arachidonic acid at the sn-2 position. The "d8" designation indicates that this compound is deuterated, meaning it contains eight deuterium atoms, which are often used in scientific research for isotopic labeling purposes.

Phosphatidylcholine (PC) is a key structural component of biological membranes, playing a critical role in maintaining membrane integrity, fluidity, and functionality. The specific fatty acid composition of 1-Stearoyl-2-Arachidonoyl PC-d8 makes it particularly interesting for studying membrane dynamics, signaling pathways, and lipid raft formation. Recent studies have highlighted the importance of lipid composition in modulating membrane properties and cellular functions, making this compound a valuable tool for researchers exploring membrane biology.

The deuterated nature of 1-Stearoyl-2-Arachidonoyl PC-d8 enhances its utility in advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. Deuterium labeling allows for precise tracking of molecular interactions and metabolic pathways, providing researchers with unprecedented insights into lipid metabolism and signaling processes. This has been particularly beneficial in studies investigating the role of polyunsaturated fatty acids (PUFAs), such as arachidonic acid, in inflammation, neurodegenerative diseases, and cancer.

Recent advancements in lipidomics have further underscored the significance of phosphatidylcholines like 1-Stearoyl-2-Arachidonoyl PC-d8 in understanding complex biological systems. For instance, studies have demonstrated that the sn-1 and sn-2 fatty acid positions play distinct roles in modulating membrane properties. The stearic acid at the sn-1 position contributes to membrane order and stability, while the arachidonic acid at the sn-2 position introduces flexibility and serves as a precursor for bioactive lipids such as prostaglandins and leukotrienes.

In addition to its role in basic research, 1-Stearoyl-2-Arachidonoyl PC-d8 has potential applications in therapeutic development. Arachidonic acid is known to exert both pro-inflammatory and anti-inflammatory effects depending on the context, making it a target for developing novel anti-inflammatory agents. Furthermore, the deuterated version of this compound can be used to study lipid turnover rates and metabolic fluxes in vivo, providing valuable information for drug discovery and personalized medicine.

Recent studies have also explored the use of phosphatidylcholines like 1-Stearoyl-2-Arachidonoyl PC-d8 in nanotechnology applications. These compounds are being investigated as components of drug delivery systems due to their biocompatibility and ability to form stable lipid bilayers. The unique properties of this compound make it an ideal candidate for developing targeted drug delivery vehicles that can enhance therapeutic efficacy while minimizing side effects.

In summary, 1-Stearoyl-2-Arachidonoyl PC-d8 (CAS No. 161922-50-5) is a versatile phospholipid with significant implications for both basic research and applied sciences. Its unique fatty acid composition and deuterated nature make it an invaluable tool for studying membrane biology, lipid metabolism, and therapeutic development. As research continues to uncover new insights into lipid function and interaction networks, this compound will undoubtedly remain at the forefront of scientific inquiry.